Aplysamine 6
Overview
Description
Aplysamine 6 is a natural product found in Pseudoceratina with data available.
Scientific Research Applications
Inhibition of Isoprenylcysteine Carboxyl Methyltransferase
Aplysamine 6, a bromotyrosine derivative from the Australian marine sponge Pseudoceratina sp., inhibits the anticancer target isoprenylcysteine carboxyl methyltransferase (Icmt). This discovery was made during a high-throughput screening campaign for natural products with anticancer potential. The compound's structure was determined using 1D and 2D NMR spectroscopy (Buchanan et al., 2008).
Histamine H3 Receptor Antagonism
Synthetic analogs of Aplysamine-1, including des-bromoaplysamine-1 and dimethyl-{2-[4-(3-piperidin-1-yl-propoxy)-phenyl]-ethyl}-amine, have been found to be potent antagonists of the histamine H3 receptor. Aplysamine-1 itself exhibits a high binding affinity for the human H3 receptor (Swanson et al., 2006).
Antibacterial and Anticholinesterase Activities
Aplysamine-4, a metabolite from a Red Sea marine sponge, has shown moderate inhibitory activity against several Gram-positive and Gram-negative bacteria. Additionally, it acts as a non-competitive reversible inhibitor of acetylcholinesterase, indicating potential utility in conditions associated with cholinesterase dysfunction (Sepčič et al., 2001).
Enhancement of Apolipoprotein E Secretion
In a study involving the Australian marine sponge Aplysinella sp., it was found that Aplysamine-1 increased the secretion of apolipoprotein E from human astrocytoma cells. This finding suggests possible applications in neurological conditions or lipid metabolism disorders (Tian et al., 2014).
Cytotoxicity Evaluation
Bromotyrosine alkaloids, including Aplysamine 7, isolated from the Australian sponge Pseudoceratina verrucosa, were evaluated for cytotoxicity against cancer cell lines (HeLa and PC3) and a noncancer cell line (NFF), indicating a potential role in cancer research (Tran et al., 2013).
properties
Product Name |
Aplysamine 6 |
|---|---|
Molecular Formula |
C21H23Br3N2O3 |
Molecular Weight |
591.1 g/mol |
IUPAC Name |
(E)-N-[2-[4-(3-aminopropoxy)-3,5-dibromophenyl]ethyl]-3-(3-bromo-4-methoxyphenyl)prop-2-enamide |
InChI |
InChI=1S/C21H23Br3N2O3/c1-28-19-5-3-14(11-16(19)22)4-6-20(27)26-9-7-15-12-17(23)21(18(24)13-15)29-10-2-8-25/h3-6,11-13H,2,7-10,25H2,1H3,(H,26,27)/b6-4+ |
InChI Key |
MZLANVULBFGHHK-GQCTYLIASA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)NCCC2=CC(=C(C(=C2)Br)OCCCN)Br)Br |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)NCCC2=CC(=C(C(=C2)Br)OCCCN)Br)Br |
synonyms |
aplysamine 6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[4-(2-Hydroxyethylamino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]benzamide](/img/structure/B1261562.png)
![1-[(2,3-dimethyl-4-imidazolyl)methyl]-N-[4-(2-furanyl)phenyl]-3-piperidinecarboxamide](/img/structure/B1261567.png)
![3-[[1-(dimethylsulfamoyl)-4-piperidinyl]oxy]-N-[(3-methyl-5-isoxazolyl)methyl]benzamide](/img/structure/B1261568.png)
